Defluoro Aprepitant
Defluoro Aprepitant
A metabolite of Aprepitant
Brand Name:
Vulcanchem
CAS No.:
170729-76-7
VCID:
VC0194758
InChI:
InChI=1S/C23H22F6N4O3/c1-13(15-9-16(22(24,25)26)11-17(10-15)23(27,28)29)36-20-19(14-5-3-2-4-6-14)33(7-8-35-20)12-18-30-21(34)32-31-18/h2-6,9-11,13,19-20H,7-8,12H2,1H3,(H2,30,31,32,34)/t13-,19+,20-/m1/s1
SMILES:
CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NNC(=O)N3)C4=CC=CC=C4
Molecular Formula:
C23H22F6N4O3
Molecular Weight:
516.45
Defluoro Aprepitant
CAS No.: 170729-76-7
Impurities
VCID: VC0194758
Molecular Formula: C23H22F6N4O3
Molecular Weight: 516.45
Purity: > 95%
| CAS No. | 170729-76-7 |
|---|---|
| Product Name | Defluoro Aprepitant |
| Molecular Formula | C23H22F6N4O3 |
| Molecular Weight | 516.45 |
| IUPAC Name | 3-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-phenylmorpholin-4-yl]methyl]-1,4-dihydro-1,2,4-triazol-5-one |
| Standard InChI | InChI=1S/C23H22F6N4O3/c1-13(15-9-16(22(24,25)26)11-17(10-15)23(27,28)29)36-20-19(14-5-3-2-4-6-14)33(7-8-35-20)12-18-30-21(34)32-31-18/h2-6,9-11,13,19-20H,7-8,12H2,1H3,(H2,30,31,32,34)/t13-,19+,20-/m1/s1 |
| SMILES | CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NNC(=O)N3)C4=CC=CC=C4 |
| Appearance | Solid powder |
| Description | A metabolite of Aprepitant |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Aprepitant EP Impurity A; Desfluoro Aprepitant ; 5-([(2R,3S)-2-((R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy)-3-phenyl morpholino]methyl)-1H-1,2,4-triazol-3(2H)-one ; |
| PubChem Compound | 135547943 |
| Last Modified | Nov 11 2021 |
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